Cas no 1258504-40-3 (2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride)

2-{5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride is a heterocyclic organic compound featuring a pyrrolopyridine core with a chloro substituent at the 5-position and an ethylamine side chain at the 3-position, in its hydrochloride salt form. This structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or other biologically active molecules. The hydrochloride salt enhances stability and solubility, facilitating handling and formulation. The chloro substituent may improve binding affinity in target interactions, while the amine group offers a reactive site for further derivatization. Suitable for research applications, this compound is characterized by high purity and consistent quality, ensuring reliable performance in synthetic workflows.
2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride structure
1258504-40-3 structure
Product Name:2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride
CAS No:1258504-40-3
MF:C9H11Cl2N3
MW:232.109739542007
CID:4582758
Update Time:2025-05-23

2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-{5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride
    • 2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride
    • Inchi: 1S/C9H10ClN3.ClH/c10-7-3-8-6(1-2-11)4-12-9(8)13-5-7;/h3-5H,1-2,11H2,(H,12,13);1H
    • InChI Key: VEQFVNJZXCTOAN-UHFFFAOYSA-N
    • SMILES: C(C1=CNC2=NC=C(Cl)C=C12)CN.Cl

2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride Security Information

2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride Pricemore >>

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Additional information on 2-{5-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-amine hydrochloride

Research Brief on 2-{5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride (CAS: 1258504-40-3)

The compound 2-{5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride (CAS: 1258504-40-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 2-{5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride make it a promising scaffold for the development of selective kinase modulators. Computational modeling and in vitro assays have demonstrated its ability to interact with the ATP-binding sites of specific kinases, suggesting its utility in targeted therapies.

In addition to its kinase inhibitory properties, this compound has shown potential in central nervous system (CNS) drug development. Preliminary pharmacological evaluations indicate that it may act as a modulator of neurotransmitter receptors, particularly those involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The hydrochloride salt form enhances its solubility and bioavailability, which are critical factors for CNS drug candidates.

The synthesis of 2-{5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride has been optimized in recent studies to improve yield and purity. Key advancements include the use of palladium-catalyzed cross-coupling reactions and regioselective functionalization of the pyrrolopyridine core. These synthetic routes have been validated through rigorous analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance selectivity and reduce adverse effects, with the goal of advancing this compound into preclinical development.

In conclusion, 2-{5-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant contributions to the fields of oncology and CNS disorders.

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